Cas no 1261569-63-4 (Ethyl 2-bromo-6-(bromomethyl)phenylacetate)
Ethyl 2-bromo-6-(bromomethyl)phenylacetate is a brominated aromatic ester with applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals and agrochemicals. Its key structural features include a reactive bromomethyl group and an ester moiety, enabling further functionalization through nucleophilic substitution or cross-coupling reactions. The compound's stability under standard conditions and high purity make it suitable for precise synthetic workflows. Its versatility in constructing complex molecular frameworks, such as heterocycles or substituted phenyl derivatives, underscores its utility in medicinal chemistry and material science research. Proper handling is advised due to its potential lachrymatory and irritant properties.
1261569-63-4 structure
Product name:Ethyl 2-bromo-6-(bromomethyl)phenylacetate
CAS No:1261569-63-4
MF:C11H12Br2O2
MW:336.019782066345
CID:4982451
Ethyl 2-bromo-6-(bromomethyl)phenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-6-(bromomethyl)phenylacetate
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- Inchi： 1S/C11H12Br2O2/c1-2-15-11(14)6-9-8(7-12)4-3-5-10(9)13/h3-5H,2,6-7H2,1H3
- InChI Key： CRSAVPLRHPDJKB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(CBr)=C1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 209
- XLogP3: 3.3
- Topological Polar Surface Area: 26.3
Ethyl 2-bromo-6-(bromomethyl)phenylacetate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009676-250mg |
Ethyl 2-bromo-6-(bromomethyl)phenylacetate |
1261569-63-4 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A013009676-500mg |
Ethyl 2-bromo-6-(bromomethyl)phenylacetate |
1261569-63-4 | 97% | 500mg |
$839.45 | 2023-09-03 | |
| Alichem | A013009676-1g |
Ethyl 2-bromo-6-(bromomethyl)phenylacetate |
1261569-63-4 | 97% | 1g |
$1549.60 | 2023-09-03 |
Ethyl 2-bromo-6-(bromomethyl)phenylacetate Related Literature
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Oliver Kreye,Michael A. R. Meier RSC Adv., 2015,5, 53155-53160
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3. Carbon dots as photocatalysts for organic synthesis: metal-free methylene–oxygen-bond photocleavage†Simone Cailotto,Matteo Negrato,Salvatore Daniele,Maurizio Selva,Emanuele Amadio,Alvise Perosa Green Chem., 2020,22, 1145-1149
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Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
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